3-fluoro-N-(2-methoxyphenyl)benzenesulfonamide

• Molecular Formula: C13H12FNO3S
• Molecular Weight: 281.3 g/mol
• IUPAC Name: 3-fluoro-N-(2-methoxyphenyl)benzenesulfonamide
• InChI: InChI=1S/C13H12FNO3S/c1-18-13-8-3-2-7-12(13)15-19(16,17)11-6-4-5-10(14)9-11/h2-9,15H,1H3
• InChI Key: XSCXIHZEPUMJLN-UHFFFAOYSA-N
• SMILES: COC1=CC=CC=C1NS(=O)(=O)C2=CC=CC(=C2)F

Description

3-fluoro-N-(2-methoxyphenyl)benzenesulfonamide, also known as Compound A, is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the family of sulfonamides and has shown promising results in preclinical studies for the treatment of various diseases.

Mechanism of Action

The exact mechanism of action of 3-fluoro-N-(2-methoxyphenyl)benzenesulfonamide A is not fully understood. However, it is believed to exert its therapeutic effects by inhibiting the activity of certain enzymes and signaling pathways that are involved in disease progression. For example, in cancer cells, 3-fluoro-N-(2-methoxyphenyl)benzenesulfonamide A has been shown to inhibit the activity of histone deacetylases (HDACs) which play a critical role in regulating gene expression and cell growth. Inhibition of HDACs leads to the activation of tumor suppressor genes and the induction of apoptosis.
Biochemical and physiological effects:
3-fluoro-N-(2-methoxyphenyl)benzenesulfonamide A has been shown to have a wide range of biochemical and physiological effects. In addition to its anti-cancer and anti-inflammatory properties, it has also been found to have neuroprotective effects. In a study conducted on a mouse model of Alzheimer's disease, 3-fluoro-N-(2-methoxyphenyl)benzenesulfonamide A was found to improve cognitive function and reduce amyloid beta accumulation in the brain.

Advantages and Limitations for Lab Experiments

One of the major advantages of 3-fluoro-N-(2-methoxyphenyl)benzenesulfonamide A is its high potency and selectivity for its target enzymes and signaling pathways. This makes it an attractive candidate for drug development. However, one of the limitations of 3-fluoro-N-(2-methoxyphenyl)benzenesulfonamide A is its poor solubility in aqueous solutions, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on 3-fluoro-N-(2-methoxyphenyl)benzenesulfonamide A. One area of interest is the development of more efficient synthesis methods that can improve the yield and purity of the compound. Another area of interest is the identification of new therapeutic applications for 3-fluoro-N-(2-methoxyphenyl)benzenesulfonamide A. For example, recent studies have suggested that 3-fluoro-N-(2-methoxyphenyl)benzenesulfonamide A may have potential as a treatment for metabolic disorders such as diabetes and obesity. Further research is needed to explore these potential applications and to determine the safety and efficacy of 3-fluoro-N-(2-methoxyphenyl)benzenesulfonamide A in clinical trials.

Synthesis Methods

The synthesis of 3-fluoro-N-(2-methoxyphenyl)benzenesulfonamide A involves the reaction of 3-fluorobenzenesulfonyl chloride with 2-methoxyaniline in the presence of a base. The resulting product is then purified using column chromatography to obtain pure 3-fluoro-N-(2-methoxyphenyl)benzenesulfonamide A.

Scientific Research Applications

3-fluoro-N-(2-methoxyphenyl)benzenesulfonamide A has been extensively studied for its potential therapeutic applications in various disease models. It has shown promising results in preclinical studies for the treatment of cancer, inflammation, and autoimmune diseases. In a study conducted on breast cancer cell lines, 3-fluoro-N-(2-methoxyphenyl)benzenesulfonamide A was found to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. Similarly, in a study conducted on a mouse model of rheumatoid arthritis, 3-fluoro-N-(2-methoxyphenyl)benzenesulfonamide A was found to reduce inflammation and joint destruction.